Cas no 2229608-34-6 (tert-butyl 3-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate
• CAS No: 2229608-34-6
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 6183538
• PubChem ID: 165658178
• Update Time: 2025-05-26

tert-butyl 3-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate
• EN300-1901578
• 2229608-34-6

• Inchi： 1S/C17H32N2O2/c1-16(2,3)21-15(20)19-10-9-18-14(12-19)13-7-6-8-17(4,5)11-13/h13-14,18H,6-12H2,1-5H3
• InChI Key： AQWNESPKOLZAEL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C1)C1CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate

tert-butyl 3-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate, identified by the CAS number 2229608-34-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their versatile properties and roles in drug design. The structure of this molecule combines a piperazine ring with a tert-butyl group and a cyclohexane moiety, making it a unique candidate for exploring novel chemical interactions and biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of production but also allow for better control over the stereochemistry of the molecule, which is crucial for its intended applications. The incorporation of the tert-butyl group adds steric bulk to the molecule, potentially influencing its pharmacokinetic properties and stability in biological systems.

In terms of biological activity, studies have shown that piperazine derivatives like tert-butyl 3-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate exhibit promising behavior in various assays. For instance, recent research has highlighted its potential as a modulator of ion channels, which are critical targets in treating conditions such as epilepsy and pain. Additionally, its ability to act as a ligand for G-protein coupled receptors (GPCRs) suggests its role in signaling pathways modulation.

The cyclohexane ring in this compound introduces rigidity and hydrophobicity, which are desirable traits in drug design for improving membrane permeability and bioavailability. Furthermore, the presence of multiple chiral centers in the molecule opens up opportunities for enantioselective synthesis, enabling the exploration of stereochemical effects on biological activity. This aspect is particularly important in pharmaceutical research, where stereochemistry often dictates therapeutic efficacy and safety profiles.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as polymers and self-assembled monolayers. Its unique combination of functional groups allows for versatile interactions with other molecules, making it a valuable component in nanotechnology applications. Recent studies have demonstrated its ability to form stable supramolecular assemblies under specific conditions, which could be harnessed for creating stimuli-responsive materials.

In terms of environmental impact and sustainability, researchers are increasingly focusing on green chemistry principles during the synthesis of such compounds. This includes minimizing waste generation, utilizing renewable feedstocks, and employing energy-efficient reaction conditions. The synthesis of tert-butyl 3-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate has been optimized to align with these principles, ensuring that its production contributes minimally to environmental degradation.

The future outlook for this compound is bright, with ongoing research exploring its potential in diverse fields such as agrochemicals and diagnostics. Its structural versatility makes it an attractive candidate for further functionalization and modification to tailor its properties for specific applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for exploiting the full potential of this intriguing molecule.